Cas no 898783-88-5 (2-(3-Bromophenyl)-2'-iodoacetophenone)

• Product Name: 2-(3-Bromophenyl)-2'-iodoacetophenone
• CAS No: 898783-88-5
• MF: C₁₄H₁₀BrIO
• MW: 401.037075519562
• CID: 1948176
• PubChem ID: 24723893
• Update Time: 2025-06-13

2-(3-Bromophenyl)-2'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMOPHENYL)-2'-IODOACETOPHENONE
• 2-(3-bromophenyl)-1-(2-iodophenyl)ethanone
• LogP
• DTXSID50642292
• AKOS006244535
• 2-(3-Bromophenyl)-1-(2-iodophenyl)ethan-1-one
• 898783-88-5
• MFCD02260696
• 2-(3-Bromophenyl)-2'-iodoacetophenone

• MDL： MFCD02260696
• Inchi： 1S/C14H10BrIO/c15-11-5-3-4-10(8-11)9-14(17)12-6-1-2-7-13(12)16/h1-8H,9H2
• InChI Key： YDNIUVSTXGOUSC-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CC1C=CC=C(C=1)Br)=O

Computed Properties

• Exact Mass: 399.89600
• Monoisotopic Mass: 399.89598Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.823
• Boiling Point: 440.4°C at 760 mmHg
• Flash Point: 220.1°C
• Refractive Index: 1.661
• PSA: 17.07000
• LogP: 4.47910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(3-Bromophenyl)-2'-iodoacetophenone

Comprehensive Analysis of 2-(3-Bromophenyl)-2'-iodoacetophenone (CAS No. 898783-88-5): Properties, Applications, and Research Insights

2-(3-Bromophenyl)-2'-iodoacetophenone (CAS No. 898783-88-5) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This bromine and iodine-substituted acetophenone derivative exhibits unique structural features, making it valuable for cross-coupling reactions and heterocyclic synthesis. Its molecular formula C₁₄H₁₀BrIO and precise halogen placement enable selective functionalization, addressing modern demands for targeted molecular design in drug discovery.

Recent studies highlight its role as a versatile building block in Pd-catalyzed coupling reactions, particularly for constructing biaryl structures prevalent in OLED materials and bioactive molecules. Researchers emphasize its electron-deficient aromatic system, which facilitates nucleophilic substitutions while maintaining stability under diverse reaction conditions. The compound's dual halogen functionality (bromine at meta-position, iodine at ortho-position) offers distinct reactivity patterns compared to mono-halogenated analogs, a feature increasingly explored in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 2-(3-Bromophenyl)-2'-iodoacetophenone serves as a critical intermediate for chiral ligand development and photocatalyst design. Its crystalline form (typically pale yellow needles) demonstrates good solubility in common organic solvents like DCM and THF, with melting points ranging 98-102°C. Analytical data (HPLC purity >97%, characteristic ¹H NMR peaks at δ 7.2-8.1 ppm) confirm its utility in high-precision organic synthesis, meeting stringent requirements for API intermediate production.

Emerging applications leverage its heavy-atom effect in phosphorescent material research, where the iodine moiety enhances spin-orbit coupling. This property aligns with growing interest in energy-efficient display technologies and organic photovoltaics. Computational studies predict favorable electronic transitions (λ_max ~280 nm in ethanol) suggesting potential in UV-absorbing materials, though experimental validations are ongoing. The compound's stability profile (decomposition >200°C) makes it suitable for high-temperature synthetic processes increasingly adopted in flow chemistry systems.

Quality control protocols for CAS 898783-88-5 emphasize rigorous halogen content verification (typically 99.5% by ion chromatography) due to its role in metal-mediated transformations. Leading suppliers provide detailed spectroscopic characterization data (FTIR carbonyl stretch at 1685 cm^-1, MS m/z 415.9 [M+H]⁺) to support research reproducibility. Storage recommendations (2-8°C under inert atmosphere) reflect best practices for halogenated compound preservation, a frequent query among laboratory users.

Environmental and handling considerations focus on standard halogenated waste protocols, with biodegradability studies indicating moderate persistence (OECD 301D: 35% degradation in 28 days). The scientific community continues investigating greener synthetic routes for this compound, including microwave-assisted methods reducing typical reaction times from 12 hours to 90 minutes while maintaining 85% yields. Such innovations address sustainability concerns without compromising the compound's structural precision essential for advanced applications.

Patent analysis reveals growing utilization of 2-(3-Bromophenyl)-2'-iodoacetophenone in kinase inhibitor development (WO2021154876) and liquid crystal formulations (EP3895942). Its cost-effectiveness compared to analogous bis-iodinated compounds makes it attractive for industrial-scale applications. Current price trends (~$120/gram at research quantities) reflect balanced supply-demand dynamics, with purification advancements potentially reducing costs for high-volume users in coming years.